Cas no 1374659-29-6 (2,3-Dibromo-4-(difluoromethyl)pyridine)

• Product Name: 2,3-Dibromo-4-(difluoromethyl)pyridine
• CAS No: 1374659-29-6
• MF: C₆H₃Br₂F₂N
• MW: 286.899526834488
• MDL: MFCD22199292
• CID: 4697707
• Update Time: 2025-10-10

2,3-Dibromo-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-4-(difluoromethyl)pyridine
• 2,3-Dibromo-4-(difluoromethyl)pyridine

• MDL： MFCD22199292
• Inchi： 1S/C6H3Br2F2N/c7-4-3(6(9)10)1-2-11-5(4)8/h1-2,6H
• InChI Key： SSHLIULMIFZUGP-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dibromo-4-(difluoromethyl)pyridine

Introduction to 2,3-Dibromo-4-(difluoromethyl)pyridine (CAS No. 1374659-29-6)

2,3-Dibromo-4-(difluoromethyl)pyridine (CAS No. 1374659-29-6) is a halogenated pyridine compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes two bromine atoms and a difluoromethyl group attached to the pyridine ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The bromopyridine framework of 2,3-Dibromo-4-(difluoromethyl)pyridine offers multiple points of functionalization, enabling chemists to introduce a wide range of substituents through various chemical transformations. The presence of the difluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make 2,3-Dibromo-4-(difluoromethyl)pyridine an attractive starting material for the development of novel therapeutic agents.

Recent research has highlighted the potential applications of 2,3-Dibromo-4-(difluoromethyl)pyridine in the synthesis of compounds with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the ability of the difluoromethyl group to disrupt viral replication processes.

In another study, scientists at a leading pharmaceutical company explored the use of 2,3-Dibromo-4-(difluoromethyl)pyridine in the development of novel anticancer agents. The compound was used as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific kinases involved in cancer cell proliferation. Preliminary results from in vitro and in vivo studies showed promising efficacy and selectivity, suggesting that these derivatives could be further optimized for clinical applications.

The synthetic versatility of 2,3-Dibromo-4-(difluoromethyl)pyridine is also evident in its use as a building block for agrochemicals. Researchers have utilized this compound to develop new herbicides and fungicides with improved efficacy and reduced environmental impact. For example, a recent publication in Pest Management Science reported the synthesis of a series of pyridine-based herbicides using 2,3-Dibromo-4-(difluoromethyl)pyridine as a key intermediate. These herbicides exhibited high selectivity and low toxicity to non-target organisms, making them suitable for sustainable agricultural practices.

The physical and chemical properties of 2,3-Dibromo-4-(difluoromethyl)pyridine have been extensively studied to understand its behavior in different reaction conditions. The compound is typically synthesized through a multi-step process involving bromination and fluorination reactions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it amenable to various synthetic protocols. Additionally, its stability under standard laboratory conditions ensures reliable handling and storage.

In conclusion, 2,3-Dibromo-4-(difluoromethyl)pyridine (CAS No. 1374659-29-6) is a versatile halogenated pyridine compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and chemical properties make it an essential building block for the synthesis of compounds with diverse biological activities. Ongoing research continues to uncover new applications and optimize its use in various fields, underscoring its importance as a key intermediate in modern chemical synthesis.